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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and kinetics of
XB002, an antibody-drug conjugate (ADC) targeting Tissue Factor (TF). Due to the lack of
publicly available information on a compound designated "ABT-002," this document focuses on
XB002 as a representative example of a therapeutic antibody with well-characterized binding
properties.

Executive Summary

XB002 is an antibody-drug conjugate that demonstrates high-affinity binding to its target,
Tissue Factor (TF). The parental monoclonal antibody, 25A3, has been shown to bind to both
human and cynomolgus monkey TF with nanomolar affinity. This high affinity is crucial for the
selective delivery of its cytotoxic payload to TF-expressing tumor cells. This guide details the
guantitative binding characteristics of XB002's antibody component and the experimental
methodologies used for their determination.

Quantitative Binding Data
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The binding affinity of the anti-TF monoclonal antibody component of XB0O02 (clone 25A3) has
been determined using surface plasmon resonance (SPR). The key binding parameters are
summarized in the table below.

Standard Deviation

Target Species KD (nmoliL)

(nmoliL)
Human TF 0.86 0.03
Cynomolgus Monkey TF 0.65 0.02

Table 1: Equilibrium Dissociation Constants (KD) for 25A3 Binding to Tissue Factor.[1]

Experimental Protocols

The following sections describe the methodologies employed to characterize the binding of the
anti-TF antibody component of XB002.

Surface Plasmon Resonance (SPR) for Binding Kinetics

The binding kinetics and affinity of the 25A3 antibody to human and cynomolgus monkey TF
were determined using a Biacore X100 instrument.[1]

3.1.1 Immobilization of the Ligand

An anti-human IgG (Fc) antibody was immobilized on a CM5 sensor chip using a standard
amine coupling kit.[1] This allows for the capture of the 25A3 antibody.

3.1.2 Kinetic Analysis

o The 25A3 antibody was captured on the sensor chip surface via the immobilized anti-human
IgG (Fc).

A five-point titration of the extracellular domain of either human or cynomolgus monkey TF
was injected in triplicate over the captured antibody.

e The association and dissociation phases were monitored in real-time.
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e The kinetic data were analyzed and fitted globally using a 1:1 Langmuir binding model to
determine the equilibrium dissociation constant (KD).[1]

Cell-Based Antibody Binding Assays using FACS

Flow cytometry was used to assess the binding of the 25A3 antibody to cells expressing TF on
their surface.

Human HCT-116, A431, and rhesus monkey RF/6A cells (approximately 1.2 x 105) were
used.

o Cells were incubated for 2 hours on ice with a 12-point 1:3 dilution series of the 25A3
antibody, starting at a concentration of 100 or 250 nmol/L.

o After two washes, the cells were incubated for 30 minutes on ice with a PE-conjugated
F(ab")2 fragment of goat anti-human IgG, Fc-gamma fragment specific antibody.

» Following two additional washes, dead cells were stained with TO-PRO-3 lodide.

o Samples were analyzed on a CytoFLEX flow cytometer to quantify the binding of 25A3 to the
cell surface.[1]

Mandatory Visualizations
Signaling Pathway
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Caption: Tissue Factor (TF) Signaling Pathway.

Experimental Workflow
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Biacore Experimental Workflow for XB002 (25A3) Kinetic Analysis
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Caption: Biacore Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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